Cas no 826-91-5 (D-Glucaro-1,4:6,3-Dilactone)

• Product Name: D-Glucaro-1,4:6,3-Dilactone
• CAS No: 826-91-5
• MF: C₆H₆O₆
• MW: 174.108242511749
• CID: 1807103
• Update Time: 2023-11-22

D-Glucaro-1,4:6,3-Dilactone Chemical and Physical Properties

Names and Identifiers

• D-Glucaric acid 1,4:6,3-dilactone
• Glucaric acid 1,4:3,6-dilactone
• Glucaric acid 1,4:6,3-dilactone
• Glucosaccharo-1,4:6,3-dilactone
• D-Mannaric acid, 1,4:3,6-dilactone
• NSC133611
• 1,4:6,3-Glucarodilactone
• 3,6-dihydroxy-3,3a,6,6a-tetrahydrofuro[3,2-b]furan-2,5-dione
• NCI60_000741
• D-Glucaro-1,4:6,3-Dilactone

• Inchi： 1S/C6H6O6/c7-1-3-4(12-5(1)9)2(8)6(10)11-3/h1-4,7-8H
• InChI Key： QRFNDAVXJCGLFB-UHFFFAOYSA-N
• SMILES： O1C(C(C2C1C(C(=O)O2)O)O)=O

Computed Properties

• Exact Mass: 174.01643791 g/mol
• Monoisotopic Mass: 174.01643791 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 93.1
• Molecular Weight: 174.11

Experimental Properties

• Density: 1.892±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 132.5-134 ºC
• Solubility: Dissolution (96 g/l) (25 º C),